3-(benzylthio)-5-(4-methoxyphenyl)-4H-1,2,4-triazole

• IUPAC Name: 3-benzylsulfanyl-5-(4-methoxyphenyl)-1H-1,2,4-triazole
• InChI: InChI=1S/C16H15N3OS/c1-20-14-9-7-13(8-10-14)15-17-16(19-18-15)21-11-12-5-3-2-4-6-12/h2-10H,11H2,1H3,(H,17,18,19)
• InChI Key: TVJONTNYQQWZMH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC(=NN2)SCC3=CC=CC=C3
• Molecular Formula: C16H15N3OS
• Molecular Weight: 297.4 g/mol

Description

3-(benzylthio)-5-(4-methoxyphenyl)-4H-1,2,4-triazole is a chemical compound that belongs to the family of triazole derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

3-(benzylthio)-5-(4-methoxyphenyl)-4H-1,2,4-triazole has been extensively studied for its potential applications in various fields such as medicinal chemistry, agriculture, and material science. In medicinal chemistry, it has been shown to exhibit anticancer, antifungal, and antibacterial activities. In agriculture, it has been used as a fungicide to control plant diseases. In material science, it has been used as a building block for the synthesis of various functional materials.

Mechanism of Action

The mechanism of action of 3-(benzylthio)-5-(4-methoxyphenyl)-4H-1,2,4-triazole is not fully understood. However, it has been suggested that it exerts its biological activities by inhibiting various enzymes and proteins involved in the growth and proliferation of cancer cells and microorganisms.
Biochemical and Physiological Effects:
3-(benzylthio)-5-(4-methoxyphenyl)-4H-1,2,4-triazole has been shown to exhibit various biochemical and physiological effects. In cancer cells, it has been shown to induce apoptosis, inhibit cell proliferation, and reduce tumor growth. In microorganisms, it has been shown to inhibit the growth and development of fungi and bacteria. However, the exact biochemical and physiological effects of 3-(benzylthio)-5-(4-methoxyphenyl)-4H-1,2,4-triazole are still under investigation.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-(benzylthio)-5-(4-methoxyphenyl)-4H-1,2,4-triazole in lab experiments is its broad range of biological activities. It can be used in various assays to study the effects of the compound on different biological systems. However, one of the limitations of using 3-(benzylthio)-5-(4-methoxyphenyl)-4H-1,2,4-triazole is its potential toxicity. Careful handling and disposal of the compound are necessary to ensure the safety of researchers and the environment.

Future Directions

There are several future directions for the study of 3-(benzylthio)-5-(4-methoxyphenyl)-4H-1,2,4-triazole. One of the directions is the development of more efficient and cost-effective synthesis methods. Another direction is the investigation of the compound's potential applications in other fields such as energy storage and catalysis. Additionally, the study of the compound's mechanism of action and its interaction with biological systems can provide valuable insights into the development of new drugs and therapies.

Synthesis Methods

The synthesis of 3-(benzylthio)-5-(4-methoxyphenyl)-4H-1,2,4-triazole can be achieved through various methods. One of the most commonly used methods involves the reaction of 4-methoxyphenylhydrazine and benzyl isothiocyanate in the presence of a catalyst such as triethylamine. The resulting product is then treated with sodium azide and copper sulfate to obtain the final product.